2,4,6-Trideuterio-3,5-dimethylphenol
Cat. No. B055418
Key on ui cas rn:
124285-98-9
M. Wt: 125.18 g/mol
InChI Key: TUAMRELNJMMDMT-QGZYMEECSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04704401
Procedure details
750 ml of concentrated HCl are added to a solution of 3,5-dimethyl phenol (80.6 g) in 750 ml of 95% ethyl alcohol. The mixture is cooled to 0° C. in an ice/methanol bath. While maintaining the temperature of the reaction mixture below 5° C., a solution of NaNO2 (69.0 g) in 150 ml of H2O is added dropwise to the reaction mixture. The mixture is stirred at 0° C. for more than an hour and then poured into 9 liters of water. The aqueous mixture is filtered to give a yellow solid which is recrystallized from hot methanol and filtered to give 71.45 grams of a yellow solid, M.P. 180°-181° C. (dec).
Name
Identifiers
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REACTION_CXSMILES
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Cl.[CH3:2][C:3]1[CH:4]=[C:5]([OH:10])[CH:6]=[C:7]([CH3:9])[CH:8]=1.[N:11]([O-])=[O:12].[Na+]>C(O)C.O>[CH3:2][C:3]1[CH:4]=[C:5]([OH:10])[CH:6]=[C:7]([CH3:9])[C:8]=1[N:11]=[O:12] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
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750 mL
|
|
Type
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reactant
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|
Smiles
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Cl
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|
Name
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|
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Quantity
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80.6 g
|
|
Type
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reactant
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Smiles
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CC=1C=C(C=C(C1)C)O
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Name
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|
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Quantity
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750 mL
|
|
Type
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solvent
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Smiles
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C(C)O
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Step Two
Step Three
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Name
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|
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Quantity
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9 L
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
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|
Details
|
The mixture is stirred at 0° C. for more than an hour
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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While maintaining the temperature of the reaction mixture below 5° C.
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FILTRATION
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Type
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FILTRATION
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|
Details
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The aqueous mixture is filtered
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
to give a yellow solid which
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CUSTOM
|
Type
|
CUSTOM
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|
Details
|
is recrystallized from hot methanol
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FILTRATION
|
Type
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FILTRATION
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|
Details
|
filtered
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
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CC=1C=C(C=C(C1N=O)C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 71.45 g | |
| YIELD: CALCULATEDPERCENTYIELD | 71.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
